Cas no 1805517-45-6 (6-Amino-2-bromo-3-(trifluoromethoxy)benzylamine)

• Product Name: 6-Amino-2-bromo-3-(trifluoromethoxy)benzylamine
• CAS No: 1805517-45-6
• MF: C₈H₈BrF₃N₂O
• MW: 285.061131477356
• CID: 4976522
• Update Time: 2025-08-10

6-Amino-2-bromo-3-(trifluoromethoxy)benzylamine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-bromo-3-(trifluoromethoxy)benzylamine

• Inchi： 1S/C8H8BrF3N2O/c9-7-4(3-13)5(14)1-2-6(7)15-8(10,11)12/h1-2H,3,13-14H2
• InChI Key： YIJBOSWRZISAAK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1CN)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.5
• Topological Polar Surface Area: 61.3

Additional information on 6-Amino-2-bromo-3-(trifluoromethoxy)benzylamine

6-Amino-2-bromo-3-(trifluoromethoxy)benzylamine: A Comprehensive Overview

6-Amino-2-bromo-3-(trifluoromethoxy)benzylamine (CAS No. 1805517-45-6) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes an amino group (-NH₂), a bromine atom, and a trifluoromethoxy group (-OCF₃) attached to a benzene ring. The presence of these functional groups makes it a versatile building block for various chemical transformations and syntheses.

The synthesis of 6-Amino-2-bromo-3-(trifluoromethoxy)benzylamine involves a series of carefully designed reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the production process, reducing both time and cost.

In terms of applications, 6-Amino-2-bromo-3-(trifluoromethoxy)benzylamine has shown remarkable potential in drug discovery. Its amino group allows for easy modification to create bioactive molecules targeting various therapeutic areas, such as cancer, inflammation, and infectious diseases. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response.

Another significant application lies in the field of agrochemicals. The trifluoromethoxy group imparts excellent herbicidal activity to the compound, making it a promising candidate for developing next-generation pesticides. Recent research has focused on improving the selectivity and environmental safety of such compounds, ensuring they meet stringent regulatory standards while maintaining their efficacy.

Beyond its chemical applications, 6-Amino-2-bromo-3-(trifluoromethoxy)benzylamine has also found use in materials science. Its unique electronic properties make it an ideal candidate for applications in organic electronics, such as OLEDs (organic light-emitting diodes) and organic photovoltaics. Researchers have explored its role as a dopant in semiconducting polymers, enhancing their electrical conductivity and stability under operational conditions.

From a structural standpoint, the compound's stability is influenced by the electron-withdrawing effects of the trifluoromethoxy group and the electron-donating effects of the amino group. This balance contributes to its reactivity in various chemical reactions while maintaining overall stability under standard storage conditions. Recent computational studies have provided deeper insights into its electronic structure, paving the way for further optimization of its properties.

In conclusion, 6-Amino-2-bromo-3-(trifluoromethoxy)benzylamine (CAS No. 1805517-45-6) stands out as a multifaceted compound with wide-ranging applications across diverse industries. Its unique structure and functional groups make it an invaluable tool for researchers and developers alike. As ongoing research continues to uncover new potentials and improve existing applications, this compound is poised to play an even more critical role in advancing modern science and technology.